Cas no 5189-62-8 (Solanid-5-en-3-ol,hydrochloride, (3b)-(9CI))

• Product Name: Solanid-5-en-3-ol,hydrochloride, (3b)-(9CI)
• CAS No: 5189-62-8
• MF: C₂₇H₄₄ClNO
• MW: 434.097367286682
• CID: 375760
• PubChem ID: 6452525
• Update Time: 2025-04-19

Solanid-5-en-3-ol,hydrochloride, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Solanid-5-en-3-ol,hydrochloride, (3b)-(9CI)
• (3beta)-solanid-5-en-3-ol hydrochloride
• Solanid-5-en-3-ol, hydrochloride, (3beta)-
• DTXSID20966215
• NS00081540
• Solanidine hydrochloride
• Q27263932
• EINECS 225-973-0
• Solanid-5-en-3-ol--hydrogen chloride (1/1)
• SOLANIDINE HYDROCHLORIDE [MI]
• UNII-661IG2L918
• Solanid-5-en-3-ol, hydrochloride, (3.beta.)-
• 661IG2L918
• 5189-62-8

• Inchi： 1S/C27H43NO.ClH/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4;/h6,16-17,19-25,29H,5,7-15H2,1-4H3;1H/t16-,17+,19-,20+,21-,22-,23+,24-,25-,26-,27-;/m0./s1
• InChI Key： GFSDTBOYJKNJHE-QQGZXNMISA-N
• SMILES： Cl.O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12

Computed Properties

• Exact Mass: 433.311143
• Monoisotopic Mass: 433.311143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 715
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Boiling Point: 503.1°Cat760mmHg
• Flash Point: 223.5°C